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Compound of Interest

Compound Name: Stannous octoate

Cat. No.: B1220952 Get Quote

Stannous Octoate: A Comprehensive Technical
Guide
For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a detailed overview of the chemical properties, structure,

and catalytic mechanisms of stannous octoate. The information is curated for professionals in

research, scientific, and drug development fields, with a focus on data clarity and experimental

insights.

Chemical and Physical Properties
Stannous octoate, also known as tin(II) 2-ethylhexanoate, is a versatile organotin compound

with significant applications in polymer chemistry.[1][2] It is a clear, colorless to pale yellow

liquid at room temperature.[3][4] The yellow discoloration is often attributed to the oxidation of

Sn(II) to Sn(IV).[3][4]

Quantitative Data Summary
The key physical and chemical properties of stannous octoate are summarized in the table

below for easy reference and comparison.
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Property Value References

Molecular Formula C₁₆H₃₀O₄Sn [5][6]

Molecular Weight 405.12 g/mol [5][7]

CAS Number 301-10-0 [5][7]

Appearance
Clear, colorless to pale yellow,

viscous liquid
[3][5][8]

Density 1.251 g/mL at 25 °C [5]

Melting Point < -20 °C [5]

Boiling Point > 200 °C [5]

Flash Point > 110 °C [5]

Refractive Index n20/D 1.493 [5]

Solubility
Soluble in organic solvents,

insoluble in water.
[8][9]

Molecular Structure
Stannous octoate consists of a central tin(II) ion coordinated by two 2-ethylhexanoate ligands.

The structure of the molecule is depicted in the diagram below.
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General Synthesis Workflow for Stannous Octoate

Tin(II) Oxide +
2-Ethylhexanoic Acid

Reaction Vessel
(Inert Atmosphere)

Heating and Stirring

Azeotropic Distillation
(Water Removal)

Purification
(Filtration, Vacuum Distillation)

Stannous Octoate
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Catalytic Cycle of Stannous Octoate in Polyurethane Formation

Stannous Octoate
(Sn(Oct)₂)

Coordination Complex
[Sn(Oct)₂(R-OH)]

+
Polyol

Polyol (R-OH)

Isocyanate (R'-NCO)

Nucleophilic Attack

Activated Polyol

+
Isocyanate

Urethane Linkage
(R-O-CO-NH-R')

Catalyst Regeneration

Releases
Urethane
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Mechanism of Stannous Octoate Catalyzed ROP of Lactide

Stannous Octoate
(Sn(Oct)₂)

Tin Alkoxide Initiator
(Oct-Sn-OR)

+
Alcohol

Alcohol (R-OH)

Coordination of Lactide
to Tin Center

+
Lactide

Lactide Monomer

Insertion of Lactide
into Sn-OR bond

Ring-Opening

Chain Propagation
(Growing PLA Chain)

Polylactic Acid (PLA)

Termination
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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